Cas no 379255-88-6 (2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide)

• Product Name: 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide
• CAS No: 379255-88-6
• MF: C₁₂H₈ClFN₂O₄S
• MW: 330.719324111938
• CID: 3104926
• PubChem ID: 4655307
• Update Time: 2025-06-12

2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide
• 2-chloro-N-(2-fluorophenyl)-5-nitrobenzenesulfonamide
• C12H8ClFN2O4S
• 2-chloro-N-(2-fluorophenyl)-5-nitrobenzene-1-sulfonamide
• 2-Chloro-N -(2-fluorophenyl)-5-nitrobenzene-1-sulfonamide
• CS-0218720
• 379255-88-6
• AKOS000115719
• EN300-01850
• G34669

• Inchi： 1S/C12H8ClFN2O4S/c13-9-6-5-8(16(17)18)7-12(9)21(19,20)15-11-4-2-1-3-10(11)14/h1-7,15H
• InChI Key： PRFDEVCGOZKYFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(NC1C=CC=CC=1F)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.9877338Da
• Monoisotopic Mass: 329.9877338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide

Recent Advances in the Study of 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide (CAS: 379255-88-6)

2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide (CAS: 379255-88-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique chemical structure featuring a chloro, fluoro, and nitro substituents, has been the subject of various studies aimed at exploring its biological activities, mechanism of action, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step reaction sequence involving sulfonylation of 2-fluoroaniline with 2-chloro-5-nitrobenzenesulfonyl chloride, followed by purification via column chromatography. The optimized synthesis not only increased the scalability of the process but also reduced the formation of by-products, making it more suitable for industrial applications.

In addition to synthetic improvements, the biological activities of 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide have been extensively investigated. A recent in vitro study demonstrated its potent inhibitory effects on carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The compound exhibited nanomolar inhibitory constants (Ki values of 12.3 nM and 8.7 nM for CA IX and CA XII, respectively), suggesting its potential as a targeted therapy for hypoxic tumors. These findings were further supported by molecular docking studies, which revealed strong interactions between the sulfonamide group and the active site zinc ion of the enzymes.

Another area of interest is the compound's antimicrobial properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 µg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy studies. These results highlight its potential as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability due to its poor solubility and rapid metabolism. To address this, researchers have explored various formulation strategies, including the development of nanoparticle-based delivery systems. A recent study in the International Journal of Pharmaceutics (2023) demonstrated that encapsulating the compound in poly(lactic-co-glycolic acid) (PLGA) nanoparticles significantly improved its solubility and prolonged its half-life in vivo, paving the way for further preclinical evaluations.

In conclusion, 2-Chloro-N-(2-fluoro-phenyl)-5-nitro-benzenesulfonamide (CAS: 379255-88-6) represents a promising candidate for various therapeutic applications, including cancer and infectious diseases. Ongoing research efforts are focused on optimizing its pharmacological properties and overcoming formulation challenges to facilitate its transition into clinical trials. The compound's unique chemical structure and diverse biological activities make it a valuable subject for future studies in the field of medicinal chemistry.